molecular formula C15H16ClN3O2 B1345549 (7-amino-8-methoxyphenoxazin-3-ylidene)-dimethylazanium;chloride CAS No. 67846-56-4

(7-amino-8-methoxyphenoxazin-3-ylidene)-dimethylazanium;chloride

Cat. No.: B1345549
CAS No.: 67846-56-4
M. Wt: 305.76 g/mol
InChI Key: RBEVNYJLJHARBT-UHFFFAOYSA-N
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Description

(7-amino-8-methoxyphenoxazin-3-ylidene)-dimethylazanium;chloride is a chemical compound known for its unique structural properties and diverse applications. This compound is characterized by the presence of a phenoxazin-5-ium core, which is substituted with amino, dimethylamino, and methoxy groups. The chloride ion serves as the counterion, balancing the positive charge on the phenoxazin-5-ium moiety.

Properties

CAS No.

67846-56-4

Molecular Formula

C15H16ClN3O2

Molecular Weight

305.76 g/mol

IUPAC Name

(7-amino-8-methoxyphenoxazin-3-ylidene)-dimethylazanium;chloride

InChI

InChI=1S/C15H15N3O2.ClH/c1-18(2)9-4-5-11-14(6-9)20-15-7-10(16)13(19-3)8-12(15)17-11;/h4-8,16H,1-3H3;1H

InChI Key

RBEVNYJLJHARBT-UHFFFAOYSA-N

SMILES

C[N+](=C1C=CC2=NC3=C(C=C(C(=C3)OC)N)OC2=C1)C.[Cl-]

Canonical SMILES

C[N+](=C1C=CC2=NC3=C(C=C(C(=C3)OC)N)OC2=C1)C.[Cl-]

Other CAS No.

67846-56-4

Pictograms

Irritant; Health Hazard; Environmental Hazard

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (7-amino-8-methoxyphenoxazin-3-ylidene)-dimethylazanium;chloride typically involves the following steps:

    Formation of the Phenoxazin-5-ium Core: This step involves the cyclization of appropriate precursors under acidic or basic conditions to form the phenoxazin-5-ium structure.

    Substitution Reactions: The amino, dimethylamino, and methoxy groups are introduced through substitution reactions. These reactions often require specific reagents and catalysts to ensure selective substitution at the desired positions.

    Formation of the Chloride Salt: The final step involves the addition of hydrochloric acid to form the chloride salt of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:

    Batch or Continuous Flow Reactors: These reactors are used to carry out the cyclization and substitution reactions efficiently.

    Purification Techniques: Techniques such as crystallization, filtration, and chromatography are employed to purify the final product.

    Quality Control: Analytical methods like NMR spectroscopy, mass spectrometry, and HPLC are used to ensure the quality and consistency of the product.

Chemical Reactions Analysis

Types of Reactions

(7-amino-8-methoxyphenoxazin-3-ylidene)-dimethylazanium;chloride undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different oxidation states, which may alter its electronic properties.

    Reduction: Reduction reactions can convert the compound to its reduced forms, affecting its reactivity and stability.

    Substitution: The amino, dimethylamino, and methoxy groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

    Oxidizing Agents: Hydrogen peroxide, potassium permanganate, and other oxidizing agents are commonly used.

    Reducing Agents: Sodium borohydride, lithium aluminum hydride, and other reducing agents are employed.

    Catalysts: Catalysts such as palladium, platinum, and other transition metals are used to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different phenoxazin-5-ium derivatives, while substitution reactions can produce a variety of substituted phenoxazin-5-ium compounds.

Scientific Research Applications

(7-amino-8-methoxyphenoxazin-3-ylidene)-dimethylazanium;chloride has a wide range of scientific research applications, including:

    Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of other complex molecules.

    Biology: Employed in biochemical assays and as a fluorescent probe for studying biological processes.

    Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of (7-amino-8-methoxyphenoxazin-3-ylidene)-dimethylazanium;chloride involves its interaction with specific molecular targets and pathways. The compound can bind to nucleic acids, proteins, and other biomolecules, affecting their function and activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

  • Phenoxazin-5-ium, 3-amino-7-(diethylamino)-2-methyl-, trichlorozincate (1:1)
  • Phenoxazin-5-ium, 3-amino-7-(dimethylamino)-2,8-dimethyl-, chloride (1:1)

Uniqueness

(7-amino-8-methoxyphenoxazin-3-ylidene)-dimethylazanium;chloride is unique due to its specific substitution pattern, which imparts distinct electronic and steric properties. These properties influence its reactivity, stability, and interactions with other molecules, making it valuable for various scientific and industrial applications.

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